2-[(2,3-Dichlorobenzyl)amino]-1-phenylethanol

• Molecular Formula: C15H15Cl2NO
• Molecular Weight: 296.2 g/mol
• IUPAC Name: 2-[(2,3-dichlorophenyl)methylamino]-1-phenylethanol
• InChI: InChI=1S/C15H15Cl2NO/c16-13-8-4-7-12(15(13)17)9-18-10-14(19)11-5-2-1-3-6-11/h1-8,14,18-19H,9-10H2
• InChI Key: OMKRNUKEFZQQSY-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)C(CNCC2=C(C(=CC=C2)Cl)Cl)O

Description

2-[(2,3-Dichlorobenzyl)amino]-1-phenylethanol, also known as DPA, is a chemical compound that has been widely used in scientific research due to its various biochemical and physiological effects. DPA belongs to the class of compounds known as phenylethanolamines and has been extensively studied for its potential therapeutic applications.

Mechanism of Action

The mechanism of action of 2-[(2,3-Dichlorobenzyl)amino]-1-phenylethanol is not fully understood, but it is believed to act by inhibiting the activity of certain enzymes and signaling pathways in the body. 2-[(2,3-Dichlorobenzyl)amino]-1-phenylethanol has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the inflammatory response. It has also been shown to inhibit the activity of nuclear factor kappa B (NF-κB), a signaling pathway involved in the regulation of inflammation and cell survival.
Biochemical and Physiological Effects:
2-[(2,3-Dichlorobenzyl)amino]-1-phenylethanol has been shown to have various biochemical and physiological effects in the body. It has been shown to reduce inflammation and oxidative stress, which are involved in the development of various diseases such as cancer and neurodegenerative diseases. 2-[(2,3-Dichlorobenzyl)amino]-1-phenylethanol has also been shown to have antitumor properties and has been studied for its potential use in cancer therapy.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-[(2,3-Dichlorobenzyl)amino]-1-phenylethanol in laboratory experiments is its low toxicity and high solubility in water. This makes it easier to use in various experiments and reduces the risk of toxicity to cells and animals. However, one of the limitations of using 2-[(2,3-Dichlorobenzyl)amino]-1-phenylethanol is its high cost, which can make it difficult to use in large-scale experiments.

Future Directions

There are several future directions for the use of 2-[(2,3-Dichlorobenzyl)amino]-1-phenylethanol in scientific research. One potential direction is the development of 2-[(2,3-Dichlorobenzyl)amino]-1-phenylethanol-based therapies for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. Another potential direction is the use of 2-[(2,3-Dichlorobenzyl)amino]-1-phenylethanol in combination with other compounds for the treatment of cancer. Further research is needed to fully understand the potential therapeutic applications of 2-[(2,3-Dichlorobenzyl)amino]-1-phenylethanol and its mechanism of action.

Synthesis Methods

The synthesis of 2-[(2,3-Dichlorobenzyl)amino]-1-phenylethanol involves the reaction between 2,3-dichlorobenzylamine and phenylethanol in the presence of a catalyst. The reaction yields 2-[(2,3-Dichlorobenzyl)amino]-1-phenylethanol as a white crystalline solid with a melting point of 89-91°C.

Scientific Research Applications

2-[(2,3-Dichlorobenzyl)amino]-1-phenylethanol has been used in various scientific research studies due to its potential therapeutic applications. It has been shown to have anti-inflammatory, antioxidant, and antitumor properties. 2-[(2,3-Dichlorobenzyl)amino]-1-phenylethanol has also been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.